Cas no 3568-44-3 (Benzenesulfonic acid,4-amino-2,6-diiodo-)
3568-44-3 structure
Product Name:Benzenesulfonic acid,4-amino-2,6-diiodo-
CAS No:3568-44-3
MF:C6H5I2NO3S
MW:424.982744932175
CID:314840
PubChem ID:151123
Update Time:2025-04-19
Benzenesulfonic acid,4-amino-2,6-diiodo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-amino-2,6-diiodo-
- 4-amino-2,6-diiodobenzenesulfonic acid
- DTXSID20189184
- 3568-44-3
- Benzenesulfonic acid, 4-amino-2,6-diiodo-
- 2,6-Diiodosulfanilic acid
- 2,6-diiodo-sulfanilic acid
-
- Inchi: 1S/C6H5I2NO3S/c7-4-1-3(9)2-5(8)6(4)13(10,11)12/h1-2H,9H2,(H,10,11,12)
- InChI Key: WCQGGYBKOWJNJU-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C=1S(=O)(=O)O)I)N
Computed Properties
- Exact Mass: 424.80705
- Monoisotopic Mass: 424.808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- Density: 2.678
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.78
- PSA: 80.39
Benzenesulfonic acid,4-amino-2,6-diiodo- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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